Cas no 58717-01-4 (Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-)

Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)- structure
58717-01-4 structure
Product name:Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-
CAS No:58717-01-4
MF:C10H16N2O6
MW:260.243843078613
CID:341124
PubChem ID:71443380

Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)- Chemical and Physical Properties

Names and Identifiers

    • Thymidine, 5,6-dihydro-6-hydroxy-, (5S,6S)-
    • 58717-01-4
    • DTXSID20852205
    • Inchi: InChI=1S/C10H16N2O6/c1-4-8(15)11-10(17)12(9(4)16)7-2-5(14)6(3-13)18-7/h4-7,9,13-14,16H,2-3H2,1H3,(H,11,15,17)
    • InChI Key: YJLDZGKIGNIAQO-UHFFFAOYSA-N
    • SMILES: OC1N(C2OC(CO)C(O)C2)C(=O)NC(=O)C1C

Computed Properties

  • Exact Mass: 260.10088
  • Monoisotopic Mass: 260.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 119Ų
  • XLogP3: -1.4

Experimental Properties

  • PSA: 119.33

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